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Compound of Interest

Compound Name: 2-Hexylcyclopentanone

Cat. No.: B084021 Get Quote

This guide provides immediate safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 2-Hexylcyclopentanone. The

following procedures are critical for ensuring a safe laboratory environment.

Chemical and Physical Properties

Property Value Source

Molecular Formula C₁₁H₂₀O PubChem[1]

Molecular Weight 168.28 g/mol PubChem[1]

Boiling Point 108-110°C at 10mm Hg ChemicalBook[2]

Density 0.89 g/cm³ ChemicalBook[2]

Flash Point 112°C ChemicalBook[2]

Water Solubility 59.5 mg/L at 20°C ChemicalBook[2]

GHS Hazard Statements
H319: Causes serious eye

irritation[1][2]
PubChem, ChemicalBook
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2-Hexylcyclopentanone is classified as causing serious eye irritation.[1][2] Although

comprehensive GHS hazard data is not available for all endpoints, structurally similar

compounds like cyclopentanone and 2-pentylcyclopentanone are flammable liquids and cause

skin irritation.[3][4][5][6][7][8] Therefore, a cautious approach is necessary.

Minimum Required Personal Protective Equipment (PPE)

PPE Category Specification Rationale

Eye and Face Protection
Tight-sealing safety goggles or

a face shield.[3][6]

To prevent eye contact and

serious eye irritation.[3][6]

Hand Protection

Wear suitable chemical-

resistant gloves (e.g., Butyl

rubber, Nitrile rubber).[3][5]

To prevent skin contact and

potential skin irritation.[3]

Skin and Body Protection

Wear a lab coat, long-sleeved

clothing, and closed-toe shoes.

An apron may be required for

larger quantities.[3]

To protect skin from accidental

splashes.

Respiratory Protection

Generally not required under

normal use with adequate

ventilation. If vapors are

generated or ventilation is

poor, use a NIOSH-approved

respirator with an organic

vapor cartridge.[3][6]

To prevent inhalation of

potentially harmful vapors.

Operational Plan: Step-by-Step Handling Procedures
1. Preparation and Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood.[6]

Ensure an eyewash station and safety shower are readily accessible.[3]

Remove all potential ignition sources from the handling area, as related ketones are

flammable.[4][5][7][8]
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Ground and bond containers and receiving equipment when transferring to prevent static

discharge.[4][5]

2. Handling the Chemical:

Wear the appropriate PPE as detailed in the table above.

Avoid contact with skin, eyes, and clothing.[3]

Do not breathe vapors or mists.[6]

Wash hands thoroughly after handling.[3]

3. In Case of a Spill:

Evacuate non-essential personnel from the area.

Wearing appropriate PPE, contain the spill using an inert absorbent material (e.g., sand,

vermiculite).

Collect the absorbed material into a suitable, labeled container for disposal.

Ventilate the area.

4. First Aid Measures:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, including under

the eyelids. Remove contact lenses if present and easy to do. Seek immediate medical

attention.[4]

Skin Contact: Take off immediately all contaminated clothing. Rinse skin with water/shower. If

skin irritation occurs, get medical advice/attention.[4]

Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek

medical attention if symptoms persist.[6]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and drink plenty of water. Seek

immediate medical attention.[6]
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Disposal Plan
All waste containing 2-Hexylcyclopentanone must be treated as hazardous waste.

Collect waste in a clearly labeled, sealed container.

Do not mix with other waste streams unless compatible.

Dispose of the waste in accordance with all local, state, and federal regulations. Contact

your institution's environmental health and safety (EHS) office for specific guidance.

Experimental Workflow Diagram
The following diagram illustrates the standard workflow for safely handling 2-
Hexylcyclopentanone in a laboratory setting.
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Caption: Workflow for Safe Handling of 2-Hexylcyclopentanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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